Cas no 898790-05-1 (3',5'-Dichloro-3-(2-methylphenyl)propiophenone)

• Product Name: 3',5'-Dichloro-3-(2-methylphenyl)propiophenone
• CAS No: 898790-05-1
• MF: C₁₆H₁₄Cl₂O
• MW: 293.187762737274
• MDL: MFCD03843004
• CID: 994368
• PubChem ID: 24725651
• Update Time: 2025-06-23

3',5'-Dichloro-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-3-(2-methylphenyl)propan-1-one
• 3',5'-DICHLORO-3-(2-METHYLPHENYL)PROPIOPHENONE
• 898790-05-1
• AKOS016020975
• MFCD03843004
• DTXSID00644044
• 3',5'-Dichloro-3-(2-methylphenyl)propiophenone

• MDL： MFCD03843004
• Inchi： 1S/C16H14Cl2O/c1-11-4-2-3-5-12(11)6-7-16(19)13-8-14(17)10-15(18)9-13/h2-5,8-10H,6-7H2,1H3
• InChI Key： DDNXDRPKUMEZLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CCC1C=CC=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 292.04200
• Monoisotopic Mass: 292.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.11730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',5'-Dichloro-3-(2-methylphenyl)propiophenone

Professional Introduction to Compound with CAS No. 898790-05-1 and Product Name: 3',5'-Dichloro-3-(2-methylphenyl)propiophenone

The compound with the CAS number 898790-05-1 and the product name 3',5'-Dichloro-3-(2-methylphenyl)propiophenone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The presence of multiple chlorine atoms and a phenyl ring with a propiophenone core makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

In recent years, the demand for specialized intermediates in drug discovery has surged, driven by the need for more effective and targeted therapeutic solutions. 3',5'-Dichloro-3-(2-methylphenyl)propiophenone stands out as a promising candidate due to its structural features that facilitate diverse chemical modifications. The dichloro substitution pattern on the aromatic ring enhances reactivity, making it an excellent precursor for further functionalization. This property is particularly valuable in the synthesis of complex molecules that require precise structural control.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. The propiophenone moiety is known to be a key structural element in several pharmacologically relevant compounds. Researchers have leveraged this moiety to develop inhibitors, agonists, and other therapeutic agents that target specific biological pathways. The chloro groups provide additional handles for chemical manipulation, allowing for the introduction of other functional groups that can fine-tune the biological activity of the final product.

Recent studies have highlighted the utility of 3',5'-Dichloro-3-(2-methylphenyl)propiophenone in the development of small-molecule drugs targeting neurological disorders. The compound’s ability to interact with specific enzymes and receptors has been explored in preclinical models, demonstrating its potential as a lead compound for further optimization. For instance, modifications to the phenyl ring or the propiophenone core have shown promising results in enhancing binding affinity and selectivity, which are critical factors in drug design.

The synthetic pathways involving 3',5'-Dichloro-3-(2-methylphenyl)propiophenone have also been refined to improve yield and purity. Advanced catalytic methods and green chemistry principles have been employed to minimize waste and maximize efficiency. These advancements not only make the synthesis more sustainable but also reduce costs, making it more accessible for industrial-scale production. The compound’s versatility as a building block has opened up new avenues for drug discovery programs across different therapeutic areas.

In addition to its pharmaceutical applications, 3',5'-Dichloro-3-(2-methylphenyl)propiophenone has found utility in materials science research. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The ability to tune its electronic characteristics through structural modifications offers researchers a powerful tool for developing next-generation electronic materials with enhanced performance.

The compound’s stability under various conditions has also been a subject of interest. Studies have shown that it maintains its integrity under standard storage conditions, making it reliable for long-term projects. However, researchers must exercise caution when handling it due to its reactivity, which can lead to unintended side reactions if not properly controlled. Safety protocols and proper handling procedures are essential to ensure consistent results in both laboratory and industrial settings.

Looking ahead, the future prospects for 3',5'-Dichloro-3-(2-methylphenyl)propiophenone are vast. As our understanding of biological mechanisms continues to evolve, so does the need for innovative chemical tools to study them. This compound is poised to play a pivotal role in uncovering new therapeutic targets and developing novel treatments for unmet medical needs. Its broad applicability across multiple disciplines underscores its importance as a cornerstone molecule in modern chemical research.

In conclusion, 3',5'-Dichloro-3-(2-methylphenyl)propiophenone (CAS No. 898790-05-1) exemplifies the intersection of chemistry and medicine, offering a wealth of opportunities for scientific exploration and innovation. Its unique structural features and reactivity make it an invaluable asset in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its significance is sure to grow, shaping the future of chemical biology and pharmaceutical development.